Lithium bromide

• IUPAC Name: lithium;bromide
• InChI: InChI=1S/BrH.Li/h1H;/q;+1/p-1
• InChI Key: AMXOYNBUYSYVKV-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[Br-]
• Molecular Formula: LiBr, BrLi
• DSSTOX Substance ID: DTXSID20892222
• Molecular Weight: 86.9 g/mol
• Physical Description: Dry Powder; Dry Powder, Water or Solvent Wet Solid; Liquid, Highly deliquescent white solid; [Merck Index] White powder, crystals, or beads; Hygroscopic; [Alfa Aesar MSDS]
• CAS RN: 7550-35-8

Description

Lithium bromide (LiBr) is a chemical compound of lithium and bromine. It is known for its extreme hygroscopic character, which makes it useful as a desiccant in certain air conditioning systems.

Synthesis Analysis

This compound is prepared by treating an aqueous suspension of lithium carbonate with hydrobromic acid or by reacting lithium hydroxide with bromine. It forms several crystalline hydrates, unlike the other alkali metal bromides. The reaction can be represented as follows: LiOH + HBr → LiBr + H2O.

Molecular Structure Analysis

In this compound, an ionic bond is formed by the transfer of an electron from lithium to bromine. As lithium donates an electron, it forms a cation or gets a positive charge Li+. While bromine accepts an electron, it forms an anion or gets a negative charge Br-. The crystal structure of this compound is cubic.

Chemical Reactions Analysis

This compound reacts with chlorine, where chlorine replaces bromine and lithium chloride is formed. This is a single displacement reaction represented as Cl2 + 2LiBr → Br2 + 2LiCl. This compound also reacts with silver nitrate and forms lithium nitrate and silver bromide.

Physical And Chemical Properties Analysis

This compound is a white hygroscopic solid. It has a molar mass of 86.845 g/mol, a density of 3.464 g/cm^3, a melting point of 550 °C, and a boiling point of 1,300 °C. It is soluble in water, methanol, ethanol, ether, and acetone. It exhibits hygroscopic properties, making it effective as a liquid desiccant.

Scientific Research Applications

Absorption Refrigeration Systems

• Concentration Measurement for Absorption Machines : LiBr is used in prototype absorption machines. Its concentration, along with properties like electrical conductivity and density, is critical for efficiency. Measurements of these properties help establish the optimal concentration of LiBr in these systems (Labra et al., 2017).
• Exergy Analysis : LiBr-water solutions are analyzed for their exergy (energy available for work) in absorption refrigeration systems. This analysis includes chemical exergy calculations and the study of physical and chemical properties of the solution (Palacios‐Bereche et al., 2012).
• Vapor Absorption Refrigeration Systems : LiBr solutions are widely used as working mediums in these systems. Empirical equations have been developed to determine the concentration of these solutions based on electrical conductivity and temperature measurements (Osta-Omar & Micallef, 2017).

Material Science and Engineering

• Regenerated Cellulose Films : LiBr molten salt hydrate is employed as a solvent in preparing regenerated cellulose films, with potential applications in packaging due to its mechanical properties and optical transparency (Zhang et al., 2018).
• Performance of Polyethersulfone Membranes : LiBr, along with other lithium halides, is used as an additive in making polyethersulfone membranes. These membranes have applications in water purification and filtration processes (Idris et al., 2010).

Environmental and Sustainability Research

• Recycling of Lithium Bromide : LiBr's role in recycling processes, specifically in converting waste this compound into lithium hydroxide, highlights its environmental and economic significance. This process also generates hydrobromic acid as a by-product (Gao et al., 2021).

• Lignin Depolymerization : Concentrated LiBr solutions with acid catalysts are effective in selectively cleaving bonds in lignin, leading to its depolymerization. This has implications for biorefining and pulping processes (Yang et al., 2016).

Thermodynamic Properties

• Thermodynamic Analysis of LiBr/Water Systems : The study of LiBr/water systems provides insights into their thermodynamic properties, relevant for cooling and heating applications. This includes the analysis of coefficients of performance and exergetic efficiency under various conditions (Lee & Sherif, 2001).

• Density Measurement at High Temperatures : Research on the density of LiBr solutions at high temperatures provides valuable data for applications in thermophysics and aeromechanics (Khairulin et al., 2006).

Mechanism of Action

Target of Action

Lithium bromide, like other lithium salts, primarily targets enzymes that have magnesium as a co-factor . One such enzyme is the lithium-sensitive enzyme glycogen synthase kinase 3-beta (GSK3B) . Lithium also exerts its effects by competing for macromolecular sites that are relatively specific for other cations, most especially for sodium and magnesium .

Mode of Action

This compound acts by inhibiting enzymes such as GSK3B . It also modulates neurotransmitter receptor-mediated processes and modifies the production and turnover of certain neurotransmitters, particularly dopamine, glutamate, and GABA . Lithium decreases presynaptic dopamine activity and inactivates postsynaptic G protein, which reduces excitatory neurotransmission in the brain . It also enhances inhibitory neurotransmission by downregulating the NMDA receptor and inhibiting the myoinositol second messenger system directly .

Biochemical Pathways

This compound affects several biochemical pathways. It inhibits the myoinositol (MI) pathway, which is responsible for maintaining signal efficiency by the production of two postsynaptic second messenger system pathways on Inositol triphosphate (IP3) and Diaglycerol (DAG), both of which ultimately modulate neurotransmission and regulate gene transcription . Lithium also has a dual effect on glutamate receptors, acting to keep the amount of glutamate active between cells at a stable, healthy level .

Pharmacokinetics

The pharmacokinetics of lithium is linear within the dose regimen used in clinical practice . Lithium clearance could be predicted from renal function and body size of patients . It has an extremely narrow therapeutic window, which makes therapeutic drug monitoring necessary .

Result of Action

The molecular and cellular effects of this compound’s action are manifold. It reduces excitatory neurotransmission in the brain, enhances inhibitory neurotransmission, and modulates the production and turnover of certain neurotransmitters . These actions can lead to neuroprotection and are thought to underpin its clinical effectiveness as a mood stabilizer in the treatment of bipolar disorder .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Its extreme hygroscopic character makes it useful as a desiccant in certain air conditioning systems . Heat is quickly generated when this compound is dissolved into water because it has a negative enthalpy of solution . Therefore, the environment in which this compound is used or stored can significantly impact its stability and effectiveness.

Safety and Hazards

Lithium bromide poses potential health risks and requires careful handling to ensure safety. Overexposure to lithium compounds, including this compound, can have severe effects on the central nervous system, resulting in symptoms such as ringing in the ears, vomiting, nausea, blurred vision, diarrhea, drowsiness, and twitching. It is corrosive and can damage materials, especially when exposed to moisture.